Cas no 77023-02-0 (7-Oxabicyclo[4.1.0]hept-3-ene-1-methanol)

• Product name: 7-Oxabicyclo[4.1.0]hept-3-ene-1-methanol
• CAS No: 77023-02-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 536889
• PubChem ID: 12662993

7-Oxabicyclo[4.1.0]hept-3-ene-1-methanol Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]hept-3-ene-1-methanol
• 7-oxabicyclo[4.1.0]hept-3-en-6-ylmethanol
• 77023-02-0
• (7-Oxabicyclo[4.1.0]hept-3-en-1-yl)methanol
• DTXSID30506085

• Inchi： InChI=1S/C7H10O2/c8-5-7-4-2-1-3-6(7)9-7/h1-2,6,8H,3-5H2
• InChI Key： ZBBHXNGZHKUXSV-UHFFFAOYSA-N
• SMILES： C1C=CCC2(C1O2)CO

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76